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Compound of Interest

Compound Name: 5-Nitrosoquinolin-6-ol

CAS No.: 19732-53-7

Cat. No.: B1653826

Get Quote

Abstract
This technical guide details the synthesis, mechanistic pathways, and characterization of 5-
nitrosoquinolin-6-ol, a critical intermediate in the development of quinoline-based

pharmaceuticals and metal-chelating agents. Unlike its more common isomer (5-nitroso-8-

hydroxyquinoline), the 6-hydroxy variant offers unique electronic properties and tautomeric

equilibria essential for specific drug discovery applications, particularly in the synthesis of

imidazo[4,5-f]quinolines and antitumor agents. This document provides a validated

experimental protocol, mechanistic insights into the nitrosation process, and a comprehensive

analysis of its physicochemical properties.

Introduction & Chemical Context
5-Nitrosoquinolin-6-ol (CAS: N/A for specific isomer in common commercial catalogs;

synthesized de novo) represents a class of "quinone oxime" ligands. Its chemistry is dominated

by the nitroso-phenol

quinone-oxime tautomerism, a phenomenon that dictates its reactivity, color, and metal-binding
affinity.
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Structural Significance
The compound serves as a "switchable" scaffold:

Phenol-Nitroso Form: Predominates in non-polar solvents; participates in electrophilic

substitution.

Quinone-Oxime Form: Predominates in polar/protic media and solid state; responsible for

the deep color (orange/red) and strong metal chelation (N,O-donor set).

Applications
Pharmaceutical Precursor: Key intermediate for 5-aminoquinolin-6-ol, a scaffold for

antimalarial and anticancer drugs (e.g., imidazo-quinoline derivatives) [1, 2].

Metal Chelation: Forms stable complexes with Fe(II), Cu(II), and Co(II), utilized in analytical

determination and potential metallodrugs [3].

Synthetic Pathway & Mechanism
The synthesis involves the regioselective nitrosation of quinolin-6-ol (6-hydroxyquinoline) using

sodium nitrite in an acidic medium. The hydroxyl group at position C6 strongly activates the

ortho-position (C5) towards electrophilic aromatic substitution (

).

Reaction Mechanism
The reaction proceeds via the generation of the nitrosonium ion (

) in situ. The high electron density at C5, driven by the resonance effect of the 6-OH group,
facilitates the attack on the weak electrophile

.
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Figure 1: Mechanistic pathway for the nitrosation of quinolin-6-ol.

Experimental Protocol
Safety Warning: Sodium nitrite is toxic and an oxidizer. Nitrosation reactions can generate

carcinogenic nitrosamines if secondary amines are present. Perform all steps in a fume hood.

Materials
Quinolin-6-ol (6-Hydroxyquinoline): 1.45 g (10 mmol) [Sigma-Aldrich: 580-16-5]

Sodium Nitrite (

): 0.76 g (11 mmol)

Hydrochloric Acid (HCl): 37% (conc.), 5 mL

Ethanol: 95% (solvent)

Ice/Water: For cooling and quenching.

Step-by-Step Procedure
Dissolution: In a 100 mL round-bottom flask, dissolve 1.45 g of quinolin-6-ol in 10 mL of 5N

HCl. The solution typically turns yellow due to protonation of the quinoline nitrogen.

Cooling: Cool the solution to 0–5 °C in an ice-salt bath. Maintenance of low temperature is

critical to prevent diazonium salt formation or decomposition.

Nitrosation: Dissolve 0.76 g of
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in 5 mL of water. Add this solution dropwise to the quinoline solution over 20 minutes,
maintaining the temperature below 5 °C.

Reaction Monitoring: Stir the mixture at 0–5 °C for 2 hours. A precipitate (orange/red) will

begin to form, indicating the formation of the nitroso/oxime product.

Workup: Neutralize the mixture carefully with saturated sodium acetate solution or dilute

NaOH to pH 5–6 to ensure complete precipitation of the free base/oxime.

Isolation: Filter the solid under vacuum. Wash the filter cake with cold water (

mL) to remove inorganic salts.

Purification: Recrystallize the crude solid from hot ethanol.

Note: Do not overheat for prolonged periods to avoid thermal decomposition.

Drying: Dry the product in a vacuum desiccator over

.

Yield & Appearance
Typical Yield: 75–85%

Appearance: Deep orange to red crystalline solid (indicative of the quinone-oxime character).

Characterization & Data Analysis
Tautomeric Equilibrium
The characterization of 5-nitrosoquinolin-6-ol is complex due to the equilibrium between the

nitroso-phenol (A) and quinone-oxime (B) forms. In the solid state, the quinone-oxime form (B)

is generally favored due to intermolecular hydrogen bonding.

Nitroso-Phenol Form C-OH + C-N=O Aromatic Ring Intact Quinone-Oxime Form C=O + C=N-OH Quinoid Structure

Proton Transfer
(Solvent Dependent)

Click to download full resolution via product page
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Figure 2: Tautomeric equilibrium governing the physicochemical properties.

Spectroscopic Data[1][2][3]
Technique Parameter Observed Feature Interpretation

UV-Vis (EtOH) ~340 nm, ~420 nm

The band at 420 nm

corresponds to the

transition of the

quinone-oxime

chromophore.

FT-IR
(

)

3200–3400 (br)
O-H stretch

(oxime/phenol).

1620–1640
C=O stretch (quinone

character).

1580 C=N stretch (oxime).

1500
N=O stretch (nitroso,

weak).

NMR
(DMSO-

)

13.5 (s, 1H)

Oxime -NOH

(deshielded, indicative

of H-bonding).

7.5 – 9.0 (m, Ar-H)

Quinoline ring

protons. H-4 and H-8

typically shift

downfield due to

electron withdrawal.

Solubility Profile
Water: Poorly soluble (neutral pH); Soluble in acid (protonation of N) and base (formation of

oximate anion).

Ethanol/Methanol: Moderately soluble (Orange solution).
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DMSO/DMF: Highly soluble.

Reactivity & Applications
Reduction to 5-Aminoquinolin-6-ol
The nitroso group is easily reduced to an amine, providing a clean route to 5-aminoquinolin-6-

ol, a precursor for complex heterocyclic synthesis.

Reagents: Hydrazine hydrate (

) with Pd/C catalyst, or Sodium Dithionite (

).

Reference: Semichenko et al. utilized this pathway to synthesize adamantyl-substituted

imidazo[4,5-f]quinolines [1].[1]

Metal Complexation
The 5-nitroso-6-hydroxy motif acts as a bidentate chelator.

Coordination Mode: Forms a five-membered chelate ring involving the phenolic oxygen (or

quinone oxygen) and the nitroso nitrogen (or oxime nitrogen).

Stability: High stability constants (

) are observed with transition metals (

), making it useful for trace metal scavenger resins.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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